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Storage & Handling Specifications

The following table summarizes the key storage and handling parameters for L-Valine-1-13C based on

supplier information and general safety data for L-Valine.

Parameter Specification / Condition

Recommended
Storage Temperature

4°C, sealed storage [1]

Long-Term Storage -80°C (6 months) or -20°C (1 month), sealed and protected from moisture &

light [1]

Appearance White to off-white solid [1]

Storage Environment Keep container tightly sealed in a cool, well-ventilated area. Keep away
from moisture, light, and ignition sources [2] [1].

Handling Precautions Avoid dust formation and inhalation. Use with adequate ventilation. Wear
appropriate personal protective equipment, including safety goggles, gloves,

and impervious clothing [2].
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For in vitro research, L-Valine-1-13C can be dissolved in water.

Solvent: Water [1].
Solubility: 20 mg/mL (169.29 mM) [1]. The solution may require ultrasonication to dissolve fully.

Solution Storage: Once prepared, filter the solution through a 0.22 µm filter. For best stability, aliquot
the solution to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month [1].

Analytical Protocol: HPLC-UV Separation and
Quantification

To verify the purity and concentration of L-Valine-1-13C in a mixture or solution, you can use a method for

underivatized amino acids. The following protocol, adapted from a published procedure, allows for the

simultaneous analysis of valine and other essential amino acids without the need for complex derivatization

[3].
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HPLC-UV Conditions

Gradient Elution Program

Start Sample Preparation

Prepare stock solution
in phosphate buffer (pH 7.4)

L-Tyrosine may require
heating at 70°C

Dilute to desired
calibration range

HPLC-UV Analysis

Data Analysis &
Quantification

Column: C18
(150 mm x 4.6 mm, 5 µm)

Detection: UV @ 225 nm

Flow Rate: 1.0 mL/min

Column Temp: 25°C

Injection Volume: 10 µL

0-10 min: 100% Buffer

10-25 min: Linear gradient
to 50% Acetonitrile

25-27 min: Column Wash

27-32 min: Re-equilibration
to initial conditions

Click to download full resolution via product page

Key Steps in the Workflow:

Sample Preparation: The analyte is dissolved in a 10 mM phosphate buffer at pH 7.4. Due to low

solubility, L-Tyrosine requires heating at 70°C for less than 5 minutes [3].
HPLC-UV Analysis: Separation uses a gradient elution on a C18 column. The run starts with 100%

phosphate buffer, then the proportion of acetonitrile increases to 50% over 15 minutes. Valine and
other amino acids are detected by UV absorption at 225 nm [3].

Data Analysis: The concentration of L-Valine-1-13C in an unknown sample can be determined by
comparing its peak area to a calibration curve. The published method was validated for L-valine over

a linearity range of 50–400 µg/mL [3].
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What is the CAS number for L-Valine-1-13C? The CAS number is 81201-85-6 [1].

Is L-Valine hazardous? According to the Safety Data Sheet for non-labeled L-Valine, it is not classified as

a hazardous substance [2]. However, standard laboratory precautions should always be followed to avoid

inhalation, ingestion, or contact with skin and eyes [2].

Where can I find the exact isotopic purity of my product? The certificate of analysis (CoA) provided with

the product by the manufacturer contains this specific information. For the product from Sigma-Aldrich, the

isotopic purity is 99 atom % 13C [4].

The solid has been stored at room temperature for a week. Is it still usable? Short-term storage of the

solid at room temperature is likely acceptable if the container was tightly sealed and protected from

moisture [2] [1]. For critical quantitative work, it is best to confirm its stability and purity using an analytical

method like the HPLC protocol above. For prepared solutions, follow the recommended storage conditions

at -20°C or -80°C [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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